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Compound of Interest

Compound Name: Cyanine7 carboxylic acid

Cat. No.: B606877

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
common applications of Cyanine7 (Cy7) carboxylic acid, a near-infrared (NIR) fluorescent dye.
Its utility in labeling biomolecules makes it a valuable tool in various research and drug
development applications, particularly in fluorescence imaging.

Core Chemical and Physical Properties

Cyanine7 carboxylic acid is characterized by its strong fluorescence in the near-infrared
spectrum, which allows for deep tissue penetration and minimal autofluorescence from
biological samples. Below is a summary of its key quantitative properties.
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Property Value
Molecular Formula C37H45CIN202
Molecular Weight 585.22 g/mol
CAS Number 1628790-40-8
Appearance Green powder
Excitation Maximum (Aex) ~750 nm
Emission Maximum (Aem) ~773 nm

Molar Extinction Coeff.

~199,000 M~icm~t at 750 nm

Solubility

Soluble in organic solvents (DMSO, DMF,

dichloromethane)[1]; low solubility in water.

Purity

Typically 295% (determined by *H NMR and
HPLC-MS)[1]

Chemical Structure

Cyanine7 carboxylic acid is a polymethine dye characterized by two nitrogen-containing

heterocyclic rings joined by a long, conjugated chain. The carboxylic acid group provides a

reactive handle for conjugation to biomolecules.

Caption: Workflow for antibody conjugation with Cyanine7 carboxylic acid.
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Caption: A logical workflow for in vivo tumor imaging using a Cy7-labeled agent.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b606877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Target Cell
Cell Surface Receptor
(e.g., Her2)

Specific Binding

Cell Membrane

Cy7-Labeled Antibody

Fluorescence Detection
(e.g., Flow Cytometry,
Microscopy)

Click to download full resolution via product page

Caption: Detection of a cell surface marker using a Cy7-labeled antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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